Cas no 2870668-52-1 (7-Isoquinolineacetic acid, 2-acetyl-1,2,3,4-tetrahydro- )

• Product Name: 7-Isoquinolineacetic acid, 2-acetyl-1,2,3,4-tetrahydro-
• CAS No: 2870668-52-1
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 5563282
• Update Time: 2025-10-19

7-Isoquinolineacetic acid, 2-acetyl-1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2-Acetyl-1,2,3,4-tetrahydro-7-isoquinolineacetic acid (ACI)
• 7-Isoquinolineacetic acid, 2-acetyl-1,2,3,4-tetrahydro-

• Inchi： 1S/C13H15NO3/c1-9(15)14-5-4-11-3-2-10(7-13(16)17)6-12(11)8-14/h2-3,6H,4-5,7-8H2,1H3,(H,16,17)
• InChI Key： DTIFLVRBLXWBLH-UHFFFAOYSA-N
• SMILES： O=C(CC1C=C2CN(CCC2=CC=1)C(C)=O)O

Additional information on 7-Isoquinolineacetic acid, 2-acetyl-1,2,3,4-tetrahydro-

7-Isoquinolineacetic acid, 2-acetyl-1,2,3,4-tetrahydro- (CAS No. 2870668-52-1): A Comprehensive Overview

7-Isoquinolineacetic acid, 2-acetyl-1,2,3,4-tetrahydro-, identified by its Chemical Abstracts Service (CAS) number 2870668-52-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, belonging to the isoquinoline family, has garnered attention due to its structural complexity and potential biological activities. The presence of both acetyl and carboxylic acid functional groups makes it a versatile intermediate for the development of various pharmacologically active agents.

The isoquinoline scaffold is a well-known heterocyclic system that plays a crucial role in medicinal chemistry. Compounds derived from isoquinoline have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific modification of 7-Isoquinolineacetic acid, 2-acetyl-1,2,3,4-tetrahydro- at the 2-position with an acetyl group introduces additional reactivity, making it a valuable building block for further chemical transformations.

In recent years, there has been a growing interest in the development of novel isoquinoline derivatives as potential therapeutic agents. The tetrahydro modification at the 1,2,3,4-position enhances the solubility and metabolic stability of the compound, which are critical factors for its biological efficacy. This derivative has been explored in various preclinical studies as a precursor for more complex molecules designed to interact with specific biological targets.

One of the most compelling aspects of 7-Isoquinolineacetic acid, 2-acetyl-1,2,3,4-tetrahydro- is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a central role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that can modulate these pathways effectively. The acetyl group in this compound provides a handle for further derivatization, allowing chemists to fine-tune the pharmacological properties of their kinase inhibitors.

Recent advancements in computational chemistry have also contributed to the understanding of how 7-Isoquinolineacetic acid, 2-acetyl-1,2,3,4-tetrahydro- interacts with biological targets. Molecular docking studies have revealed that this compound can bind to the active sites of various kinases with high affinity. These insights have guided the design of more potent and selective inhibitors based on this scaffold. Additionally, crystallographic analyses of protein-ligand complexes have provided detailed structural information about these interactions, which is essential for optimizing drug candidates.

The synthesis of 7-Isoquinolineacetic acid, 2-acetyl-1,2,3,4-tetrahydro- involves multi-step organic transformations that highlight the expertise required in medicinal chemistry. The process typically begins with the formation of the tetrahydropyridoisoquinoline core through cyclization reactions. Subsequent functionalization steps introduce the acetyl group and the carboxylic acid moiety at strategic positions within the molecule. These synthetic strategies require careful optimization to ensure high yields and purity.

The pharmaceutical industry has recognized the potential of isoquinoline derivatives like 7-Isoquinolineacetic acid, 2-acetyl-1,2,3,4-tetrahydro- as key components in drug discovery pipelines. Several companies are currently exploring its use in developing new treatments for neurological disorders and infectious diseases. The ability to modify this scaffold in multiple ways allows for the creation of a diverse library of compounds that can be screened for biological activity.

In conclusion，7-Isoquinolineacetic acid，2-acetyl-1，2，3，4-tetrahydro-(CAS No.2870668-52-1) represents a promising candidate for further pharmacological exploration。Its unique structural features and potential biological activities make it an attractive scaffold for drug development。As research continues to uncover new applications for this compound，it is likely to play an increasingly important role in the discovery and design of novel therapeutic agents.